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Compound of Interest |

Compound Name: 2,2-Dichlorohexanal
CAS No.: 57024-78-9
Cat. No.: B1608203
- 7

Executive Summary & Immediate Safety Directive

2,2-Dichlorohexanal (CAS 57024-78-9) is a halogenated aliphatic aldehyde presenting
specific risks of aquatic toxicity, skin irritation, and potential polymerization. Unlike simple
organic solvents, it cannot be disposed of via standard non-halogenated waste streams due to
the formation of hydrochloric acid (HCI) and toxic byproducts (dioxins/furans) upon incomplete
combustion.

Core Directive: This material must be segregated into Halogenated Organic Waste streams
destined for high-temperature incineration with flue gas scrubbing. Under no circumstances
should this chemical be discharged into municipal sewer systems or mixed with strong
oxidizers.

Chemical Profile & Hazard Identification

Effective disposal requires understanding the chemical's stability and reactivity profile.
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Parameter

Data

Operational Implication

CAS Number

57024-78-9

Use for waste manifesting and

inventory tracking.

Flash Point

~65.8°C (150°F)

Classified as Combustible
(Class IlIA). Not typically
RCRA "Ignitable" (D001)
unless mixed with lower

flashpoint solvents.

Boiling Point

175.3°C

Low volatility reduces
inhalation risk during transfer,
but surface contamination

persists.

Density

1.144 g/cm3

Denser than water. Sinks in
aqueous phases, complicating

spill cleanup.

Reactivity

Electrophilic

-chloro substitution increases
carbonyl reactivity.[1] Prone to
hydration (gem-diol formation)

and oxidation.

Critical Hazards

e Aquatic Toxicity: Chlorinated aldehydes are persistent and toxic to aquatic life. Sewer

discharge is a violation of the Clean Water Act (CWA).

o Peroxide Formation: Like many aldehydes, 2,2-dichlorohexanal can auto-oxidize to form

unstable peroxides or carboxylic acids upon prolonged exposure to air.

e Incompatible Mixtures:

o Strong Oxidizers: Risk of exothermic reaction.

o Strong Bases: Can induce dehydrohalogenation (elimination of HCI) or rapid

polymerization.

© 2026 BenchChem. All rights reserved.

Tech Support


https://m.youtube.com/watch?v=8h4tpTKapPk
https://www.benchchem.com/product/b1608203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Pre-Disposal Stabilization & Handling

Before moving waste to the central accumulation area, the generator must stabilize the

chemical.

Step 1: Peroxide & Stability Testing

 Visual Inspection: Check for crystal formation (indicative of polymerization or severe
oxidation) or stratification.

o Test Strip Validation: Use commercial peroxide test strips. If peroxides are detected (>100
ppm), the container must be treated as High Hazard/Reactive and stabilized (e.g., with
reducing agents like ferrous sulfate) before transport.

Step 2: Waste Segregation Logic

The presence of chlorine atoms mandates the "Halogenated" waste stream. Mixing with non-
halogenated solvents (like acetone or ethanol) significantly increases disposal costs and

violates incinerator acceptance criteria.
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Waste Generation: Stream C: Aqueous Waste
2,2-Dichlorohexanal (Only if <1% Organic)

Is it mixed with other chemicals?

Yes

Analyze Mixture Components

Does mixture contain >1% Halogens?

No Yes

Stream B: Non-Halogenated Solvent Stream A: Halogenated Organic Waste

(Clear/Red Tag) (Blue Tag)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2,2-dichlorohexanal waste. Note that even small
amounts of this compound dictate the "Halogenated" classification.

Disposal Workflow

This protocol defines the lifecycle of the waste from the laboratory bench to the final off-site
facility.

Operational Protocol

» Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid
metal containers if the waste is potentially acidic (due to HCI formation).
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o Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the
container.

o Constituents: "2,2-Dichlorohexanal” (Do not use abbreviations).[2][3]
o Hazard Checkbox: Toxic, Irritant.[4]

o Accumulation: Keep the container closed (vapor tight) in a secondary containment tray within
a Satellite Accumulation Area (SAA).
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Figure 2: Cradle-to-grave workflow for halogenated aldehyde disposal.

Regulatory Compliance (US Focus)
RCRA Characterization

While 2,2-dichlorohexanal is not explicitly listed on the EPA "P" or "U" lists, it is a
Characteristic Hazardous Waste if it exhibits toxicity or ignitability.

» Waste Code: Generators should default to DOO1 (if flash point < 60°C in mixture) or
characterize based on toxicity. Due to the halogen content, it is often managed under generic
"Halogenated Solvent" codes (e.g., FOO1/F002 if spent solvents are involved, though strictly
these apply to specific lists; otherwise, it is non-specific hazardous waste).

o Best Practice: Label as "Hazardous Waste - Toxic, Halogenated".

DOT Shipping Information

When preparing for off-site transport, the waste contractor will likely classify it under:

e UN Number: UN 3082 (Environmentally hazardous substance, liquid, n.o.s.) or UN 2810
(Toxic liquid, organic, n.o.s.).
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e Proper Shipping Name: Waste Toxic liquid, organic, n.o.s. (2,2-Dichlorohexanal).
e Class:9or6.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures for 2,2-Dichlorohexanal].
BenchChem, [2026]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1608203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

